Cas no 41138-71-0 (Spiro[5,7]trideca-1,4-diene-3-one)

Spiro[5,7]trideca-1,4-diene-3-one structure
41138-71-0 structure
Product name:Spiro[5,7]trideca-1,4-diene-3-one
CAS No:41138-71-0
MF:C13H18O
MW:190.281424045563
CID:926618
PubChem ID:12641996

Spiro[5,7]trideca-1,4-diene-3-one Chemical and Physical Properties

Names and Identifiers

    • Spiro[5,7]trideca-1,4-diene-3-one
    • spiro[5.7]trideca-1,4-dien-3-one
    • Spiro[5,7]trideca-1,4-dien-3-one
    • DTXSID40505382
    • DB-244809
    • spiro[5.7]trideca-1,4-dien-3-on
    • 41138-71-0
    • Inchi: InChI=1S/C13H18O/c14-12-6-10-13(11-7-12)8-4-2-1-3-5-9-13/h6-7,10-11H,1-5,8-9H2
    • InChI Key: MLTRUQVIEYRXFC-UHFFFAOYSA-N
    • SMILES: C1CCCC2(CCC1)C=CC(=O)C=C2

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 4.5

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